![molecular formula C21H17NO5 B2952692 (Z)-8-(furan-2-ylmethyl)-2-((5-methylfuran-2-yl)methylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one CAS No. 951952-66-2](/img/structure/B2952692.png)
(Z)-8-(furan-2-ylmethyl)-2-((5-methylfuran-2-yl)methylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-8-(furan-2-ylmethyl)-2-((5-methylfuran-2-yl)methylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a useful research compound. Its molecular formula is C21H17NO5 and its molecular weight is 363.369. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
- Ring Transformation and Synthesis of Novel Heterocycles: Studies have demonstrated the synthesis of oxazinone and pyrimidinone derivatives from furanone precursors. These transformations involve thermolysis or base-catalyzed decomposition, leading to structurally diverse heterocycles (Hashem et al., 2017; Ramadan et al., 2017).
- Preparation and Biological Activity of Oxazine Derivatives: The preparation of (Z)-4-ylidenebenzo[b]furo[3,2-d][1,3]oxazines has shown significant anti-osteoclastic bone resorption activity, suggesting the therapeutic potential of these compounds (Tabuchi et al., 2009).
- Copolymerization of Bio-Based Benzoxazines: The synthesis of fully bio-based benzoxazine monomers and their copolymerization has been explored for enhancing the thermal properties of copolymerized resins, indicating applications in material science (Wang et al., 2012).
Pharmacological Applications
- Anticancer and Antitubercular Activities: Novel dihydro-1,3,2H-benzoxazine derivatives derived from furfurylamine have been synthesized, showing potential anticancer and antitubercular activities. These studies highlight the therapeutic relevance of furan and benzofuran derivatives in developing new drugs (Kantevari et al., 2011; Botla et al., 2017).
Applications in Organic Synthesis
- Furans and Benzofuran Derivatives in Organic Synthesis: The applications of furan and benzofuran derivatives span across various fields including pharmaceuticals, polymers, and agrochemicals. Their synthesis and functionalization have paved the way for the development of novel materials and active pharmaceutical ingredients (Keay et al., 2008).
properties
IUPAC Name |
(2Z)-8-(furan-2-ylmethyl)-2-[(5-methylfuran-2-yl)methylidene]-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17NO5/c1-13-4-5-14(26-13)9-19-20(23)16-6-7-18-17(21(16)27-19)11-22(12-25-18)10-15-3-2-8-24-15/h2-9H,10-12H2,1H3/b19-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPMSIVQLVPWUOH-OCKHKDLRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C=C2C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(O1)/C=C\2/C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.